3-(3-Ethoxyphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3-ethoxyphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-2-19-14-5-3-4-10(9-14)11-6-12(15(17)18)8-13(16)7-11/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: IOQYEOIDAGSCNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID80690024
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261957-55-4

Description

3-(3-Ethoxyphenyl)-5-fluorobenzoic acid, hereafter referred to as 3-E5FBA, is a synthetic organic compound with a wide range of uses in scientific research. It is a versatile compound that has been used in a variety of laboratory experiments and can be used to study a range of biochemical and physiological processes.

Scientific Research Applications

3-E5FBA has a wide range of applications in scientific research. It has been used to study the structure and function of proteins, as well as to study the structure and function of enzymes. It has also been used to study the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs. In addition, 3-E5FBA has been used to study the metabolism of drugs, as well as to study the pharmacokinetics of drugs.

Mechanism of Action

The mechanism of action of 3-E5FBA is not well understood. However, it is thought to act as an inhibitor of enzymes, such as cytochrome P450 enzymes. In addition, 3-E5FBA has been shown to interact with proteins, such as G-protein coupled receptors, and it has been proposed that this interaction may be involved in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-E5FBA are not well understood. However, it has been shown to have an inhibitory effect on enzymes, such as cytochrome P450 enzymes, as well as to interact with proteins, such as G-protein coupled receptors. In addition, 3-E5FBA has been shown to have an inhibitory effect on the metabolism of drugs, as well as to have an inhibitory effect on the pharmacokinetics of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-E5FBA in laboratory experiments is that it is a relatively inexpensive compound. In addition, it is a relatively stable compound, which makes it suitable for use in a wide range of laboratory experiments. However, there are some limitations to using 3-E5FBA in laboratory experiments. For example, it is a relatively weak inhibitor of enzymes and proteins, and it may not be suitable for use in experiments that require a strong inhibitor. In addition, 3-E5FBA is not soluble in water, which may limit its use in some experiments.

Future Directions

There are a number of potential future directions for research involving 3-E5FBA. One potential direction is to further investigate the mechanism of action of 3-E5FBA, as well as to investigate its potential interactions with other molecules. In addition, further research could be conducted to investigate the biochemical and physiological effects of 3-E5FBA, as well as to investigate its potential therapeutic applications. Finally, further research could be conducted to investigate the potential advantages and limitations of using 3-E5FBA in laboratory experiments.

Synthesis Methods

3-E5FBA can be synthesized using a three-step process. The first step involves the reaction of 3-ethoxyphenol and 5-fluoro-2-nitrobenzene-1-sulfonyl chloride in the presence of a base, such as potassium carbonate. This reaction produces 3-(3-ethoxyphenyl)-5-fluoro-2-nitrobenzene-1-sulfonic acid. The second step involves the acidification of the product from the first step with a strong acid, such as hydrochloric acid, to produce 3-(3-ethoxyphenyl)-5-fluorobenzoic acid. The final step involves the purification of the product from the second step by recrystallization.